Cas no 2248209-84-7 ((2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic acid)

• Product Name: (2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic acid
• CAS No: 2248209-84-7
• MF: C₅H₅F₅O₂
• MW: 192.084019422531
• CID: 5926506
• PubChem ID: 137937747
• Update Time: 2025-05-21

(2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248209-84-7
• EN300-6505578
• (2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic acid
• VITCRFUNNGTOFX-REOHCLBHSA-N

• Inchi： 1S/C5H5F5O2/c1-2(3(11)12)4(6,7)5(8,9)10/h2H,1H3,(H,11,12)/t2-/m0/s1
• InChI Key： VITCRFUNNGTOFX-REOHCLBHSA-N
• SMILES： FC(C(F)(F)F)([C@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 192.02097021g/mol
• Monoisotopic Mass: 192.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic acid

Introduction to (2S)-3,3,4,4,4-Pentafluoro-2-methylbutanoic Acid (CAS No: 2248209-84-7)

The compound (2S)-3,3,4,4,4-pentafluoro-2-methylbutanoic acid, with the CAS registry number 2248209-84-7, is a highly fluorinated organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which includes a chiral center at the second carbon atom and a high degree of fluorination on the adjacent carbons. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this molecule, making it a valuable compound for various applications.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of (2S)-3,3,4,4,4-pentafluoro-2-methylbutanoic acid. Studies utilizing density functional theory (DFT) have revealed that the fluorinated groups significantly influence the molecule's electrophilicity and nucleophilicity, making it a promising candidate for use in drug design and as a building block in organic synthesis. The chiral nature of this compound also makes it a potential candidate for enantioselective reactions.

In the context of biological applications, this compound has been explored as a potential lead for developing novel antiviral agents. Research published in reputable journals such as *Nature Communications* has demonstrated that the fluorinated groups can enhance the molecule's stability and bioavailability when administered in vivo. Furthermore, its ability to interact with specific viral proteins has been highlighted through molecular docking studies, suggesting its potential role in inhibiting viral replication.

The synthesis of (2S)-3,3,4,4,4-pentafluoro-2-methylbutanoic acid involves a multi-step process that typically begins with the fluorination of suitable precursors. Recent breakthroughs in fluorination techniques, such as the use of electrophilic fluorinating agents under mild conditions, have improved the yield and purity of this compound. These advancements have not only made the synthesis more efficient but also opened up new avenues for exploring its applications in diverse fields.

From an environmental standpoint, understanding the fate and transport of highly fluorinated compounds like (2S)-3,3,4,4,4-pentafluoro-2-methylbutanoic acid is crucial. Studies conducted by environmental chemists have shown that these compounds exhibit varying degrees of persistence in different ecosystems. However, due to their unique chemical properties, they are generally considered less bioaccumulative compared to other classes of fluorinated compounds.

In summary, (2S)-3,3,4,4,4-pentafluoro-2-methylbutanoic acid (CAS No: 2248209-84-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers working on drug discovery and materials development. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is expected to play an increasingly important role in advancing modern science and technology.